Cas no 854432-06-7 (4-bromo-3,3-dimethylbutanoic acid)

• Product Name: 4-bromo-3,3-dimethylbutanoic acid
• CAS No: 854432-06-7
• MF: C₆H₁₁BrO₂
• MW: 195.054341554642
• CID: 4660556
• PubChem ID: 54149448
• Update Time: 2025-10-22

4-bromo-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3,3-dimethylbutanoic Acid
• Butanoic acid, 3-(bromomethyl)-3-methyl-
• 4-bromo-3,3-dimethylbutanoic acid

• Inchi： 1S/C6H11BrO2/c1-6(2,4-7)3-5(8)9/h3-4H2,1-2H3,(H,8,9)
• InChI Key： OGSIWPPNFLFXOH-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(CBr)(C)C

Computed Properties

• Exact Mass: 193.99424g/mol
• Monoisotopic Mass: 193.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 4-bromo-3,3-dimethylbutanoic acid

Comprehensive Overview of 4-Bromo-3,3-dimethylbutanoic Acid (CAS No. 854432-06-7): Properties, Applications, and Industry Insights

4-Bromo-3,3-dimethylbutanoic acid (CAS No. 854432-06-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a brominated carboxylic acid derivative, it serves as a versatile building block in synthetic chemistry, particularly in the development of small-molecule APIs (Active Pharmaceutical Ingredients) and crop protection agents. The presence of both bromo substituents and quaternary carbon centers in its molecular framework enables selective functionalization, making it valuable for structure-activity relationship (SAR) studies.

Recent trends in green chemistry have spurred interest in optimizing synthesis routes for compounds like 4-bromo-3,3-dimethylbutanoic acid. Researchers are exploring catalytic bromination methods to improve atom economy, addressing frequent search queries such as "sustainable halogenation techniques 2024" and "eco-friendly synthesis of bromo acids." The compound's crystalline solid form (typically white to off-white powder) and moderate solubility in polar solvents like ethanol or DMSO make it suitable for high-throughput screening applications.

In pharmaceutical contexts, this compound has been investigated as a precursor for chiral auxiliaries and biologically active motifs. Its sterically hindered structure influences conformational behavior, a property leveraged in designing enzyme inhibitors—a topic frequently searched as "bulky substituents in drug design." Analytical data (reported in literature) suggests characteristic NMR peaks at δ 1.25 ppm (singlet, 6H for dimethyl groups) and δ 3.65 ppm (multiplet, 2H for CH2-Br), aiding in compound verification.

The agrochemical sector utilizes 4-bromo-3,3-dimethylbutanoic acid in developing herbicidal lead compounds, aligning with growing searches for "new mode-of-action herbicides." Its aliphatic bromine moiety facilitates nucleophilic displacement reactions, enabling derivatization into thioether or amine derivatives. Thermal stability studies (DSC/TGA) indicate decomposition above 200°C, making it compatible with standard industrial process conditions.

From a regulatory perspective, proper handling requires PPE (personal protective equipment) due to potential eye irritation, though it doesn't fall under restricted categories. Storage recommendations include amber glass bottles under inert atmosphere to prevent bromine displacement—a practical consideration often queried as "storing brominated compounds long-term." Analytical methods like HPLC-UV (typically C18 column, 210 nm detection) ensure purity assessment for GMP applications.

Emerging applications include its use in metal-organic frameworks (MOFs) synthesis, where its carboxylate group coordinates with metal nodes. This connects to trending searches about "MOFs for carbon capture" and "porous materials design." Patent analysis reveals growing IP activity around 4-bromo-3,3-dimethylbutanoic acid derivatives, particularly in kinase inhibitor patents (2022-2024), reflecting industry demand for novel heterocyclic scaffolds.

For researchers sourcing this compound, key considerations include enantiomeric purity (if applicable) and residual solvent levels. Suppliers often provide certificates of analysis with parameters like assay ≥97% and heavy metals ≤10 ppm. The global market shows increasing procurement from contract research organizations (CROs), driven by demand for custom synthetic intermediates—a sector projected to grow at 6.8% CAGR through 2027 according to recent market reports.